3-(Bicyclo[2.2.1]hept-2-ylamino)-propionic acid ethyl ester

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: ethyl 3-(2-bicyclo[2.2.1]heptanylamino)propanoate
• InChI: InChI=1S/C12H21NO2/c1-2-15-12(14)5-6-13-11-8-9-3-4-10(11)7-9/h9-11,13H,2-8H2,1H3
• InChI Key: NPPUUYOFPPPOCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC1CC2CCC1C2

Description

3-(Bicyclo[2.2.1]hept-2-ylamino)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H21NO2 and its molecular weight is 211.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bicyclo[2.2.1]hept-2-ylamine (2.0 g, 18.0 mmol) and 4-chloro-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester (2.45 g, 18.0 mmol) were combined neat and K2CO3 (3.72 g, 27.0 mmol) and a catalytic amount of tetrabutylammonium iodide (ca. 2 mg) was added. The mixture was heated at 80° C. overnight. The resulting mixture was then partitioned between water and DCM. The organic layer was dried (MgSO4) and concentrated to provide 1.5 g of 3-(bicyclo[2.2.1]hept-2-ylamino)-propionic acid ethyl ester. 1H NMR (400 MHz, CDCl3) δ (ppm): 5.29 (s, 1H), 4.13 (q, 2H, J=7.1 Hz), 2.77-2.92 (m, 2H), 2.57 (dd, 1H, J=3.1 Hz, J=7.3 Hz), 2.50 (t, 2H, J=6.6 Hz), 2.16-2.20 (m, 2H), 1.57 (ddd, 1H, J=2.2 Hz, J=7.5 Hz, J=12.3 Hz), 1.41-1.49 (m, 3H), 1.25 (t, 3H, J=7.2 Hz), 1.01-1.10 (m, 4H).